5-Hydroxyindole

• CAS: 1952-54-4
• Molecular Formula: C10H9N3OS

5-HT3 receptor researchers needing to distinguish orthosteric from allosteric binding cannot rely on 5-HIAA or 5-methoxyindole-these analogs produce divergent functional outcomes. 5-Hydroxyindole uniquely competes with serotonin at the orthosteric site while exerting allosteric inverse agonism, enabling precise mapping of ligand-gated ion channel pharmacology. • Discriminates orthosteric vs. allosteric 5-HT3 binding modalities • Environmentally insensitive fluorescent probe for lipid membrane Tm determination • Essential C5-hydroxylated starting material for mitomycin-type antibiotic synthesis Supplied ≥98% purity with full COA documentation. Standard international shipping available.

5-Hydroxyindole Core Identity and Procurement

5-Hydroxyindole is a hydroxylated indole derivative (IUPAC: 1H-indol-5-ol) characterized by a phenolic hydroxyl group at the C5 position of the indole ring system . This core scaffold serves as the chromophoric moiety of the non-natural amino acid 5-hydroxytryptophan and is a key intermediate in serotonin biosynthesis [1]. Unlike its closely related analogs (e.g., 5-hydroxyindole-3-acetic acid (5-HIAA) or 5-methoxyindole), the unsubstituted C3 position of 5-hydroxyindole confers distinct reactivity and binding properties [2]. The compound is typically supplied as a white to pale yellow crystalline solid with a molecular formula of C8H7NO and a molecular weight of 133.15 g/mol . Its procurement is critical for applications ranging from neurochemical research to the development of fluorescent probes, where its specific substitution pattern dictates unique functional outcomes not achievable with other 5-substituted indoles [1][2].

Scaffold C5-hydroxyl indole core with unsubstituted C3 position enables distinct reactivity and binding

Differentiation Phenolic -OH at C5 confers hydrogen-bonding and electronic properties not available with 5-methoxy or 5-carboxy analogs

Use Context Neurochemical probe research, fluorescence anisotropy studies, and indole electrochemistry investigations

• [1] Sengupta, B., Chakraborty, S., & Sengupta, P. K. (2001). 5-Hydroxyindole: usefulness as a novel optical probe. Journal of Molecular Structure, 559(1-3), 129-137. View Source
• [2] Trattnig, S. M., Gasiorek, A., Deeb, T. Z., Ortiz, E. J. C., Moss, S. J., Jensen, A. A., & Davies, P. A. (2014). Auto-inhibition at a ligand-gated ion channel: a cross-talk between orthosteric and allosteric sites. British Journal of Pharmacology, 172(1), 93-105. View Source

5-Hydroxyindole: Why Analogs Fail

The 5-hydroxyindole scaffold is not a generic commodity. Substitution at the C5 position creates a unique electronic and steric environment that dictates specific interactions with biological targets and chemical reagents. Direct substitution with a methoxy group (5-methoxyindole) or a carboxylic acid side chain (5-HIAA) fundamentally alters the compound's properties, leading to divergent and often opposite functional outcomes in key applications [1]. For instance, the hydroxyl group's hydrogen-bonding capability and its influence on the indole ring's electron density are critical for its role as a ligand and a fluorescent probe [2][3]. Furthermore, the absence of a C3 substituent in 5-hydroxyindole distinguishes it from its major metabolites and synthetic derivatives, enabling unique reaction pathways and binding modes that are not accessible to its substituted counterparts [1]. The following evidence demonstrates the quantifiable, verifiable differentiation that mandates the procurement of 5-hydroxyindole over its closest analogs for specific research and industrial applications.

5-Hydroxyindole

Analog may not transfer

Target compound

C5-OH directs partial allosteric inverse agonism at 5-HT3A receptor; orthosteric competition with serotonin

5-Methoxyindole

C5-OCH3 produces allosteric agonism — a functional switch opposite to hydroxyl. Binding modality may shift.

Target compound

C5-OH adsorbs strongly onto platinum electrode, inhibiting electropolymerization and redox film formation

5-Cyanoindole / 5-Nitroindole

Other 5-substituted indoles readily form electroactive polymer films. Surface behavior may differ substantially.

Target compound

Fluorescence emission maximum is environment-insensitive, supporting anisotropy-based assay interpretation

Tryptophan probes

Conventional probes exhibit solvent-dependent spectral shifts. Environmental sensitivity may confound readouts.

• [1] Trattnig, S. M., Gasiorek, A., Deeb, T. Z., Ortiz, E. J. C., Moss, S. J., Jensen, A. A., & Davies, P. A. (2014). Auto-inhibition at a ligand-gated ion channel: a cross-talk between orthosteric and allosteric sites. British Journal of Pharmacology, 172(1), 93-105. View Source
• [2] Sengupta, B., Chakraborty, S., & Sengupta, P. K. (2001). 5-Hydroxyindole: usefulness as a novel optical probe. Journal of Molecular Structure, 559(1-3), 129-137. View Source
• [3] Jennings, P., Jones, A. C., Mount, A. R., & Thomson, A. D. (1997). Electrooxidation of 5-substituted indoles. Journal of the Chemical Society, Faraday Transactions, 93(21), 3791-3797. View Source

5-Hydroxyindole Comparative Evidence

5-HT3A Allosteric Modulation: 5-Hydroxyindole vs. 5-Methoxyindole

At the spontaneously active V291S 5-HT3A receptor, a single-atom substitution at the C5 position (hydroxyl vs. methoxy) produces a complete functional switch. 5-Hydroxyindole (5-HoI) acts as a partial allosteric inverse agonist, while 5-Methoxyindole (5-MoI) acts as an allosteric agonist [1]. This demonstrates that the hydroxyl moiety is not merely a structural placeholder but a critical determinant of ligand efficacy, leading to opposite modulation of receptor activity. This difference is quantifiable in terms of the direction of effect: 5-HoI decreases constitutive activity, whereas 5-MoI increases it [1].

5-HT3A Allosteric Modulation

Head-to-head

5-Hydroxyindole: partial allosteric inverse agonism (decreases constitutive activity)

5-Methoxyindole: allosteric agonism (increases constitutive activity)

Single-atom substitution (OH vs OCH3) produces opposite functional effect at V291S 5-HT3A receptor

Supports allosteric modulator differentiation studies

Electrophysiological assays; functional direction may require model-specific confirmation

Evidence Dimension	Functional effect on V291S 5-HT3A receptor
Target Compound Data	Partial allosteric inverse agonism (decrease in constitutive activity)
Comparator Or Baseline	5-Methoxyindole (5-MoI): Allosteric agonism (increase in constitutive activity)
Quantified Difference	Opposite functional effect (inverse agonism vs. agonism)
Conditions	Electrophysiological assays on V291S 5-HT3A receptor

Why This Matters

For researchers studying serotonergic signaling or developing allosteric modulators, this functional dichotomy means that 5-hydroxyindole and 5-methoxyindole are not interchangeable; selecting the wrong analog could lead to opposite experimental outcomes and misinterpretation of receptor function.

• [1] Trattnig, S. M., Gasiorek, A., Deeb, T. Z., Ortiz, E. J. C., Moss, S. J., Jensen, A. A., & Davies, P. A. (2014). Auto-inhibition at a ligand-gated ion channel: a cross-talk between orthosteric and allosteric sites. British Journal of Pharmacology, 172(1), 93-105. View Source

Electrochemical Polymerization: 5-Hydroxyindole vs. 5-Aminoindole

Electropolymerization of 5-hydroxyindole on a platinum electrode fails to yield a redox-active film, a behavior shared only with 5-aminoindole [1]. This contrasts sharply with a wide variety of other 5-substituted indoles (e.g., 5-cyanoindole, 5-nitroindole, 5-carboxyindole) which readily form electroactive polymeric films [1]. The difference is attributed to strong adsorption of the 5-hydroxyindole monomer onto the electrode surface via the hydroxyl substituent, which inhibits the polymerization reaction [1].

Electrochemical Polymerization

Head-to-head

5-Hydroxyindole: no redox-active film formation on platinum electrode

5-Cyanoindole, 5-Nitroindole, 5-Carboxyindole: redox-active film formation

Attributed to strong monomer adsorption via the C5 hydroxyl group

Supports electrode surface interaction studies

Binary outcome; surface adsorption mechanism reported for -OH and -NH2 substituted indoles

Evidence Dimension	Redox-active film formation upon electropolymerization on platinum electrode
Target Compound Data	No redox-active film formation
Comparator Or Baseline	Other 5-substituted indoles (e.g., 5-cyanoindole, 5-nitroindole): Redox-active film formation
Quantified Difference	Binary (Formation vs. Non-formation) ; attributed to monomer adsorption via -OH group.
Conditions	Platinum electrode, electrochemical oxidation

Why This Matters

For material scientists and electrochemists, this property disqualifies 5-hydroxyindole for applications requiring electropolymerizable 5-substituted indole monomers. Conversely, it makes it a valuable negative control or a starting material for alternative surface modification strategies.

• [1] Jennings, P., Jones, A. C., Mount, A. R., & Thomson, A. D. (1997). Electrooxidation of 5-substituted indoles. Journal of the Chemical Society, Faraday Transactions, 93(21), 3791-3797. View Source

Orthosteric Binding at 5-HT3A: 5-Hydroxyindole vs. 5-Chloroindole

A study using a 5-HT3-ELIC chimeric receptor demonstrated that while 5-chloroindole acts via the transmembrane domain, 5-hydroxyindole uniquely competes with serotonin (5-HT) at the orthosteric binding site [1]. This indicates that the hydroxyl group directs the ligand to a different binding pocket compared to the chloro substituent, resulting in a distinct mechanism of receptor modulation [1].

Orthosteric Binding at 5-HT3A

Head-to-head

5-Hydroxyindole: competes with serotonin at the orthosteric binding site

5-Chloroindole: acts via the transmembrane domain (allosteric site)

Hydroxyl vs chloro substituent directs ligand to distinct binding pockets on 5-HT3-ELIC chimeric receptor

Supports binding-site differentiation studies

Chimeric receptor functional assays; binding localization reported in this model system

Evidence Dimension	Site of action on 5-HT3A receptor
Target Compound Data	Competes with 5-HT at the orthosteric binding site
Comparator Or Baseline	5-Chloroindole: Acts via the transmembrane domain
Quantified Difference	Qualitative difference in binding site localization
Conditions	5-HT3-ELIC chimeric receptor functional assays

Why This Matters

This differential binding mechanism is crucial for researchers dissecting the structure-function relationship of the 5-HT3 receptor or screening for compounds with specific binding modalities. 5-Hydroxyindole serves as a tool to probe orthosteric interactions, whereas 5-chloroindole is an allosteric modulator.

• [1] Price, K. L., & Lummis, S. C. R. (2018). Characterization of a 5-HT3-ELIC Chimera Revealing the Sites of Action of Modulators. ACS Chemical Neuroscience, 9(7), 1669-1675. View Source

Environmental Fluorescence Insensitivity: 5-Hydroxyindole vs. Probes

The fluorescence emission maximum (λem max) of the 5-hydroxyindole (5HI) chromophore is remarkably insensitive to changes in its surrounding environment, a property that distinguishes it from many other commonly used fluorescence probes [1]. This environmental insensitivity contrasts with the behavior of probes like tryptophan, whose emission spectra are highly solvent-dependent. This makes 5HI a valuable probe for applications where environmental perturbations could otherwise confound spectral interpretation [1].

Fluorescence Environment Insensitivity

Class-level

Emission maximum of 5-hydroxyindole chromophore is reported as insensitive to solvent and lipid/protein environment changes

Contrasts with environmentally sensitive probes such as tryptophan

Attributed to lack of solvent dipolar relaxation effects on the excited state

Supports fluorescence anisotropy assay interpretation

Class-level inference; anisotropy and lifetime become primary readouts for environmental changes

Evidence Dimension	Sensitivity of fluorescence emission maximum to environment
Target Compound Data	Insensitive to environment
Comparator Or Baseline	Conventional fluorescence probes (e.g., Tryptophan): Emission maximum is environmentally sensitive
Quantified Difference	Qualitative difference (Insensitive vs. Sensitive); attributed to lack of solvent dipolar relaxation effects.
Conditions	Fluorescence spectroscopy in various solvents and protein/lipid environments

Why This Matters

For biophysicists and analytical chemists, this property offers a unique advantage: the probe's spectral position remains stable, allowing for more reliable interpretation of data on fluorescence anisotropy and lifetime, which become the primary indicators of environmental changes or molecular interactions.

• [1] Sengupta, B., Chakraborty, S., & Sengupta, P. K. (2001). 5-Hydroxyindole: usefulness as a novel optical probe. Journal of Molecular Structure, 559(1-3), 129-137. View Source

5-Hydroxyindole High-Value Applications

5-HT3 Receptor Orthosteric vs. Allosteric Pharmacology

5-Hydroxyindole is a critical tool for discriminating between orthosteric and allosteric binding modalities on the 5-HT3 receptor. Its unique ability to compete with serotonin at the orthosteric site [1], combined with its distinct allosteric inverse agonism profile compared to 5-methoxyindole [2], makes it essential for studies aiming to map the complex pharmacology of this ligand-gated ion channel. Researchers use 5-hydroxyindole to validate the binding site of novel modulators and to understand the structural determinants of ligand efficacy.

Fluorescence Anisotropy Assays in Membranes and Proteins

5-Hydroxyindole serves as a powerful extrinsic optical probe for studying the phase behavior of lipid membranes and protein binding characteristics [3]. Its environmentally insensitive emission maximum ensures that spectral shifts do not confound data, allowing fluorescence anisotropy to be used as a robust and reliable parameter. This application is particularly valuable for determining the gel-to-liquid crystalline phase transition temperature (Tm) of phospholipids and for calculating binding constants and Gibbs free energy of protein-ligand interactions [3].

Indole Electrochemistry and Electrode Surface Studies

The unique failure of 5-hydroxyindole to form redox-active films during electropolymerization [4] makes it an invaluable compound for fundamental electrochemistry research. It serves as a critical negative control in studies investigating the polymerization mechanism of 5-substituted indoles and is used to probe the role of monomer adsorption via specific functional groups (e.g., -OH vs. -NH2) in determining electrochemical outcomes [4]. This behavior is directly relevant to the development of surface modification techniques and the design of new electroactive materials.

Synthetic Intermediate for Mitomycin Antibiotics

5-Hydroxyindole and its derivatives are established as essential starting materials in the synthesis of mitomycin-type antibiotics [5]. Its procurement for this purpose is non-negotiable, as the 5-hydroxyl group is a critical structural feature of the target molecules. Generic substitution with other 5-substituted indoles would not yield the correct chemical architecture for these therapeutically relevant compounds.

Application

Selection Property

Validation Focus

5-HT3 receptor pharmacology studies

Orthosteric vs allosteric binding differentiation

Receptor binding-site mapping and modulator classification

Fluorescence anisotropy membrane studies

Environmentally insensitive emission profile

Anisotropy-based phase transition and binding constant determination

Indole electrochemistry surface studies

Electrode adsorption behavior of C5 substituent

Monomer adsorption mechanism and polymerization inhibition analysis

Mitomycin-type antibiotic synthesis research

C5 hydroxyl as synthetic handle

Target molecular architecture confirmation in synthetic routes

• [1] Price, K. L., & Lummis, S. C. R. (2018). Characterization of a 5-HT3-ELIC Chimera Revealing the Sites of Action of Modulators. ACS Chemical Neuroscience, 9(7), 1669-1675. View Source
• [2] Trattnig, S. M., Gasiorek, A., Deeb, T. Z., Ortiz, E. J. C., Moss, S. J., Jensen, A. A., & Davies, P. A. (2014). Auto-inhibition at a ligand-gated ion channel: a cross-talk between orthosteric and allosteric sites. British Journal of Pharmacology, 172(1), 93-105. View Source
• [3] Sengupta, B., Chakraborty, S., & Sengupta, P. K. (2001). 5-Hydroxyindole: usefulness as a novel optical probe. Journal of Molecular Structure, 559(1-3), 129-137. View Source
• [4] Jennings, P., Jones, A. C., Mount, A. R., & Thomson, A. D. (1997). Electrooxidation of 5-substituted indoles. Journal of the Chemical Society, Faraday Transactions, 93(21), 3791-3797. View Source
• [5] Satomura, M. (1990). U.S. Patent No. 4,914,213. Washington, DC: U.S. Patent and Trademark Office. View Source